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Compound of Interest

Compound Name: Afuresertib

Cat. No.: B1139415 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Afuresertib (also known as GSK2110183) is a potent, orally bioavailable, ATP-competitive

pan-Akt kinase inhibitor with inhibitory constants (Ki) of 0.08 nM, 2 nM, and 2.6 nM for Akt1,

Akt2, and Akt3, respectively.[1][2] It plays a crucial role in cancer research by inhibiting the

PI3K/Akt signaling pathway, which is frequently dysregulated in tumorigenesis, leading to

decreased tumor cell proliferation and induction of apoptosis.[3] These application notes

provide detailed protocols for the solubilization of Afuresertib and its preparation for common

in vitro assays to ensure reliable and reproducible experimental outcomes.
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Property Value Reference

Synonyms
GSK2110183, GSK2110183B,

LAE002
[4][5]

Molecular Formula C18H17Cl2FN4OS [1]

Molecular Weight 427.32 g/mol [1]

Appearance Crystalline solid [4]

Storage Store at -20°C [4][6]

Stability ≥ 4 years (as solid) [4]

Afuresertib Solubility
The solubility of Afuresertib can vary slightly between batches and suppliers. It is crucial to

use fresh, high-purity solvents. Sonication may be required to fully dissolve the compound.
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Solvent Solubility Notes

DMSO ≥96 mg/mL (≥224.6 mM)

Hygroscopic DMSO can

significantly impact solubility;

use newly opened DMSO.[5]

[6]

85 mg/mL (198.91 mM) [1][2]

50 mg/mL (117.01 mM) Sonication is recommended.[7]

~30 mg/mL [4]

Ethanol 85 mg/mL (198.91 mM) [1]

79 mg/mL (184.87 mM) Sonication is recommended.[7]

~50 mg/mL [4]

Dimethylformamide (DMF) ~50 mg/mL [4]

Water Insoluble [1]

Aqueous Buffers (e.g., PBS) Sparingly soluble

For maximum solubility, first

dissolve in an organic solvent

like ethanol and then dilute

with the aqueous buffer. A 1:1

solution of ethanol:PBS (pH

7.2) yields a solubility of

approximately 0.5 mg/mL.

Aqueous solutions are not

recommended for storage for

more than one day.[4]

Experimental Protocols
Preparation of Afuresertib Stock Solutions
This protocol describes the preparation of a 10 mM stock solution in DMSO, a common starting

point for most in vitro assays.

Materials:
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Afuresertib powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Protocol:

Equilibrate the Afuresertib vial to room temperature before opening to prevent moisture

condensation.

Weigh the required amount of Afuresertib powder in a sterile microcentrifuge tube. For 1 mL

of a 10 mM stock solution, use 4.27 mg of Afuresertib (MW: 427.32 g/mol ).

Add the appropriate volume of DMSO to the tube.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution for 5-10 minutes in a water

bath.

Once completely dissolved, aliquot the stock solution into smaller, single-use volumes in

amber tubes to avoid repeated freeze-thaw cycles and light exposure.

Store the stock solutions at -20°C or -80°C for long-term storage. When stored at -80°C in a

solvent, it can be stable for up to a year.[7]
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Workflow: Afuresertib Stock Solution Preparation

Start Weigh Afuresertib Powder Add DMSO Vortex to Dissolve

Completely Dissolved?

SonicateNo

Aliquot Solution
Yes

Store at -20°C / -80°C End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1139415?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/datasheet/afuresertib-gsk2110183-S752102-DataSheet.html
https://www.selleckchem.com/products/afuresertib-gsk2110183.html
https://pubchem.ncbi.nlm.nih.gov/compound/Afuresertib
https://cdn.caymanchem.com/cdn/insert/17988.pdf
https://www.medchemexpress.com/Afuresertib.html
https://www.raybiotech.com/afuresertib-331-21333
https://www.targetmol.com/compound/Afuresertib
https://www.benchchem.com/product/b1139415#afuresertib-solubility-and-preparation-for-in-vitro-assays
https://www.benchchem.com/product/b1139415#afuresertib-solubility-and-preparation-for-in-vitro-assays
https://www.benchchem.com/product/b1139415#afuresertib-solubility-and-preparation-for-in-vitro-assays
https://www.benchchem.com/product/b1139415#afuresertib-solubility-and-preparation-for-in-vitro-assays
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1139415?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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